Cas no 5441-66-7 (Ethanol,2-[(2-chloroethyl)thio]-,1-(4-methylbenzenesulfonate))

• Product Name: Ethanol,2-[(2-chloroethyl)thio]-,1-(4-methylbenzenesulfonate)
• CAS No: 5441-66-7
• MF: C₁₁H₁₅ClO₃S₂
• MW: 294.818000078201
• CID: 386321
• PubChem ID: 228233
• Update Time: 2025-04-19

Ethanol,2-[(2-chloroethyl)thio]-,1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(2-chloroethyl)thio]-,1-(4-methylbenzenesulfonate)
• 2-(2-chloroethylsulfanyl)ethyl 4-methylbenzenesulfonate
• 2-[(2-chloroethyl)sulfanyl]ethyl 4-methylbenzenesulfonate
• AC1L5G2M
• AC1Q6YCT
• AG-J-17072
• AR-1D5556
• CTK5A0915
• NSC20982
• NSC-20982
• DTXSID30281244
• 5441-66-7
• NSC 20982

• Inchi： 1S/C11H15ClO3S2/c1-10-2-4-11(5-3-10)17(13,14)15-7-9-16-8-6-12/h2-5H,6-9H2,1H3
• InChI Key： ZYALFRBDRSGXJM-UHFFFAOYSA-N
• SMILES： ClCCSCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 294.01525
• Monoisotopic Mass: 294.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 441.5°Cat760mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.554
• PSA: 43.37
• LogP: 3.75310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters